Xenon-124Xe

• CAS No.: 15687-60-2
• Molecular Formula: Xe
• Molecular Weight: 123.90589 g/mol
• IUPAC Name: xenon-124
• InChI: InChI=1S/Xe/i1-7
• InChI Key: FHNFHKCVQCLJFQ-NOHWODKXSA-N
• Isomeric SMILES: [124Xe]
• Canonical SMILES: [Xe]

Description

Xenon-124Xe is a stable, naturally occurring isotope of xenon with a natural abundance of approximately 0.095% . It is critically valuable in fundamental physics research due to its exceptionally long radioactive half-life of over 1.8 x 10^22 years, which was directly observed via two-neutrino double electron capture . This decay process makes it a subject of intense study in experiments like XENON1T, which aim to detect rare events and probe the nature of matter . A primary application of this compound is as a precursor target material for the production of important medical radioisotopes, specifically Iodine-123 (I-123) and Iodine-125 (I-125) . I-123 is a key diagnostic tool for imaging the thyroid, brain, and kidneys, while I-125 is used in both diagnostic imaging and radiation therapy for conditions like prostate cancer . This product is supplied as a high-purity gas, intended For Research Use Only. It is strictly for laboratory and research applications and is not intended for diagnostic, therapeutic, or personal use.

Theoretical Frameworks and Nuclear Models for Xenon 124xe Decay

Two-Neutrino Double Electron Capture (2νECEC) in Xenon-124

The 2νECEC process in ¹²⁴Xe involves the transformation of the parent nucleus into Tellurium-124 (¹²⁴Te). livescience.com This decay is a second-order weak interaction process. cern.ch The study of 2νECEC is critical because it shares the same initial and final nuclear states as the hypothetical neutrinoless double electron capture, making it an ideal testing ground for the nuclear matrix elements (NMEs) required to predict the rates of such beyond-Standard-Model processes. cern.chresearchgate.net

The inverse half-life (decay rate) for the 2νECEC process, for a transition from the 0⁺ ground state of the initial nucleus (¹²⁴Xe) to the 0⁺ ground state of the final nucleus (¹²⁴Te), is described by the following formula:

(T¹ᐟ²)⁻¹ = G²νECEC * |M²νECEC|²

Here, G²νECEC represents the phase-space factor (PSF), which depends on the atomic properties of the system, and M²νECEC is the nuclear matrix element, which encapsulates the nuclear structure aspects of the transition. cern.chmdpi.com

Recent theoretical advancements have improved the general formalism for calculating the decay rate. One significant improvement is the use of a Taylor expansion method for the energy denominators in the perturbation theory expression of the decay rate. arxiv.orgarxiv.orguniba.sk This approach leads to a more accurate description by including higher-order terms, providing a more rigorous calculation of the decay rates. uniba.skresearchgate.net The formalism considers the capture of electrons from all occupied s-wave orbitals, extending beyond the traditionally considered K and L₁ shells to include captures up to the O₁ subshell. arxiv.orgarxiv.org

The accurate calculation of the Nuclear Matrix Element (NME) is one of the most significant challenges in predicting the half-life of 2νECEC. The NME connects the initial and final nuclear states through a sum over all accessible intermediate states in the ¹²⁴I nucleus. arxiv.org Several nuclear structure models are employed to perform these complex calculations. arxiv.org

The Quasiparticle Random Phase Approximation (QRPA) and its proton-neutron variant (pn-QRPA) are widely used methods for calculating NMEs for double-beta decay processes. arxiv.orgmdpi.com For ¹²⁴Xe, calculations have been performed using the pn-QRPA framework, sometimes with the restoration of isospin symmetry, which is crucial for reliable results. arxiv.orgresearchgate.net

In some recent studies, the input parameters for the pn-QRPA model, such as the particle-particle strength, are adjusted to reproduce the experimentally measured half-life of ¹²⁴Xe. arxiv.orgarxiv.org This approach has resulted in NME values that are significantly lower than those from previous QRPA calculations. arxiv.orgarxiv.org The validity of these adjusted pn-QRPA NMEs is supported by their comparability to those calculated for the double-beta decay of nearby isotopes like ¹²⁸Te and ¹³⁰Te, which exhibit similar nuclear pairing features. arxiv.orgarxiv.org The calculations rely on realistic nucleon-nucleon potentials and are performed within a large model space. arxiv.org

The Interacting Shell Model (ISM) is considered one of the most reliable methods for nuclear structure calculations. arxiv.orgmdpi.com For ¹²⁴Xe, large-scale shell model calculations have been performed to compute the NME. cern.charxiv.org These calculations use effective Hamiltonians and interactions (like GCN5082) within a large configuration space to accurately reproduce the spectroscopic properties of nuclei in this mass region, including the energy spectra of ¹²⁴Xe and ¹²⁴Te. cern.chresearchgate.net

ISM calculations can reliably compute the full sum over the intermediate 1⁺ states of the ¹²⁴I nucleus, which is a key advantage over some other methods. arxiv.org Recent ISM calculations have successfully reproduced the experimental total half-life of ¹²⁴Xe within a factor of two. arxiv.org These models also predict the capture fractions for different decay channels, estimating that the double K-shell capture (KK) accounts for about 74% of the total decay. arxiv.orgresearchgate.net

Predicted 2νECEC Half-Lives for ¹²⁴Xe

Theoretical Model	Predicted Half-Life (x 10²² years)	Reference
Effective Theory (ET)	1.3 – 18	cern.charxiv.org
Interacting Shell Model (ISM)	0.43 – 2.9	cern.charxiv.org

Effective Field Theory (EFT) provides a framework to study nuclear processes by organizing the interactions in a systematic expansion. cern.chresearchgate.net For ¹²⁴Xe decay, an EFT approach has been used to describe the initial and final nuclei. cern.charxiv.org In this method, low-energy constants (LECs) are determined by fitting them to related Gamow-Teller transitions and single electron-capture data in the same mass region. cern.charxiv.org

The EFT then predicts the NME for the ¹²⁴Xe 2νECEC decay with associated theoretical uncertainties. researchgate.net This approach has yielded a predicted half-life that is consistent with experimental limits and within the reach of current experiments. cern.charxiv.org The EFT results provide a valuable comparison to the more traditional nuclear structure models like ISM and QRPA. cern.ch

The Phase Space Factor (PSF) depends on the Q-value of the decay and the wave functions of the captured electrons. mdpi.comuni-muenster.de Accurate PSF calculations require precise atomic structure modeling. mdpi.comarxiv.org Recent work has significantly refined PSF calculations for ¹²⁴Xe by employing the Dirac-Hartree-Fock-Slater (DHFS) self-consistent method. mdpi.comarxiv.orgresearchgate.net

These refinements provide a more realistic treatment of several atomic effects:

Atomic Screening: The DHFS method gives a more accurate description of the screening of the nuclear charge by other electrons. mdpi.comresearchgate.net

Electron Capture from Higher Shells: Calculations now consider the capture of s-wave electrons from all available shells (K, L₁, M₁, N₁, O₁), not just the innermost K and L₁ shells as in older studies. mdpi.comarxiv.orgarxiv.org For a heavy atom like Xenon, including these additional capture channels can increase the decay rate. mdpi.comresearchgate.net

Pauli Blocking: Improved calculations account for the Pauli exclusion principle, which blocks the decay of nucleons in the innermost states. arxiv.org

Atomic Relaxation Energies: Precise calculations of the atomic relaxation energies of the final ¹²⁴Te atom, which are emitted as X-rays and Auger electrons, have also been provided. arxiv.orgarxiv.org These are crucial for modeling the experimental signal. arxiv.org

The combination of these refinements, such as improved screening, inclusion of higher shell captures, and Pauli blocking effects, leads to more precise PSF values. arxiv.orgresearchgate.net For instance, the DHFS screening tends to decrease the PSF, while the inclusion of captures beyond the K and L₁ shells increases it. arxiv.orgresearchgate.net

Predicted Capture Fractions for ¹²⁴Xe 2νECEC

Channel	Predicted Capture Fraction	Reference
KK	~74%	arxiv.org
Cumulative KL₁ - KO₁	~24%	arxiv.orgresearchgate.net
KK+KL+LL	~93.8%	uni-muenster.de

Capture Fractions to Specific Electron Shell Combinations (e.g., KK, KL, LL)

The two-neutrino double electron capture (2νECEC) of ¹²⁴Xe involves the simultaneous capture of two electrons from the atomic shells, transforming two protons into two neutrons within the nucleus. acs.org The probability of this decay occurring is distributed among various combinations of electron shell captures. The dominant channel is the capture of two electrons from the innermost K-shell, denoted as KK capture.

Theoretical models, such as the interacting shell model (ISM) and proton-neutron quasiparticle random-phase approximation (pn-QRPA), are used to predict these capture fractions. arxiv.orgarxiv.org Recent theoretical work using the ISM predicts a capture fraction for the KK channel of about 74%. arxiv.orgarxiv.org Another calculation suggests the branching ratio for two electrons to be captured from the K-shell (2ν2K) is 76.7%. aps.orguni-muenster.deu-tokyo.ac.jp Following the capture, the vacancies are filled, leading to a detectable cascade of X-rays and Auger electrons. scnat.chinaf.it For the KK capture in ¹²⁴Xe, this results in a total energy deposition of approximately 64.3 keV. researchgate.net

Calculations extend beyond the K-shell to include captures from the L, M, and N shells. One study calculated the branching ratios for various capture modes, including KL, KM, and KN, and found slight discrepancies with other reported values, which may stem from differences in the double-vacancy energies and electron wave functions used. researchgate.net A recent theoretical analysis improved upon previous studies by considering all s-wave electrons available for capture, extending beyond just the K and L₁ orbitals. arxiv.orgarxiv.org This work predicts a cumulative capture fraction of about 24% for the KL₁ to KO₁ channels. arxiv.orgarxiv.org

The table below summarizes theoretical predictions for the capture fractions of ¹²⁴Xe in the 2νECEC decay.

Shell Combination	Predicted Capture Fraction (%)	Source Model/Calculation
KK	~74%	Interacting Shell Model (ISM) arxiv.orgarxiv.org
KK	76.7%	Referenced in XENON100 & XMASS studies aps.orgu-tokyo.ac.jp
KK	72.7%	PandaX-4T Calculation researchgate.net
KL₁ - KO₁ (cumulative)	~24%	Interacting Shell Model (ISM) arxiv.orgarxiv.org

Neutrinoless Double Electron Capture (0νECEC) in Xenon-124Xe

The hypothetical neutrinoless double electron capture (0νECEC) is a process of significant interest as its observation would have profound implications for particle physics. inaf.it

Theoretical Basis for Lepton Number Violation and Neutrino Mass

Neutrinoless double beta decay processes, including 0νECEC, violate the law of lepton number conservation by two units, as no neutrinos (or antineutrinos) are emitted in the final state. wikipedia.orgsissa.itarxiv.org The observation of such a decay would be evidence that the total lepton number is not conserved. researchgate.netaps.org

This violation is intrinsically linked to the nature of the neutrino. Standard Model particles are typically Dirac particles, meaning they are distinct from their antiparticles. However, the neutrino, being electrically neutral, could be its own antiparticle—a "Majorana particle," first proposed by Ettore Majorana in 1937. wikipedia.orgsissa.it If neutrinos are Majorana particles, a neutrino emitted by one neutron in the nucleus could be absorbed by another, leading to a neutrinoless decay. wikipedia.org The Schechter-Valle theorem states that any observation of a lepton-number-violating process like 0νββ implies that neutrinos are Majorana particles and have a non-zero mass. cern.ch Therefore, discovering 0νECEC would confirm the Majorana nature of neutrinos and provide insight into the origin of their mass. sissa.itaps.org

Theoretical Predictions of Half-Life for 0νECEC

Predicting the half-life of 0νECEC in ¹²⁴Xe is challenging, with theoretical estimates spanning a wide range. The predicted half-lives for neutrinoless processes are generally greater than 10²⁷ years. researchgate.net The expected half-life for 2νECEC in ¹²⁴Xe is predicted to be between 10²⁰ and 10²⁴ years, and even longer timescales are anticipated for the neutrinoless mode. aps.orginaf.it The vast spread in these predictions is primarily due to uncertainties in the calculation of nuclear matrix elements. aps.org Despite the experimental challenges posed by such long half-lives, the measurement of the 2νECEC decay provides crucial data to test and refine the nuclear models used to predict the 0νECEC half-life. scnat.chsciencenews.org

Challenges in 0νECEC Nuclear Matrix Element Calculations

A significant hurdle in predicting the half-life of 0νECEC is the calculation of the nuclear matrix elements (NMEs). researchgate.netcern.ch These calculations are inherently complex because they must accurately describe the intricate structure of the initial and final nuclei, which are open-shell systems with many interacting nucleons. researchgate.net

Different theoretical models, such as the nuclear shell model and quasi-particle random phase approximations (QRPA), are employed for this task, but they often yield results that can vary by factors of two to five. arxiv.orgcern.ch This discrepancy arises from the different approximations and assumptions used in each model to make the calculations computationally feasible. cern.ch A crucial input for interpreting experimental data is the NME, and a recently discovered short-range contribution to the NME, induced by light Majorana neutrino masses, adds another layer of complexity. researchgate.net The accuracy of NME calculations is paramount, as a precision of about 20-30% is considered necessary to reliably convert an experimental half-life limit into a constraint on the effective neutrino mass. arxiv.org

Other Predicted Second-Order Weak Decay Channels of this compound

Besides double electron capture, ¹²⁴Xe has other theoretically predicted, but as yet unobserved, second-order weak decay channels due to its large Q-value of 2864 keV. aps.orgindico.global

Double Positron Emission (β⁺β⁺) Theoretical Predictions

One such channel is double positron emission (β⁺β⁺), where two protons in the nucleus convert into two neutrons, emitting two positrons and two electron neutrinos (2νβ⁺β⁺). This process is one of three competing double beta decay modes in proton-rich nuclei, alongside electron capture with positron emission (ECβ⁺) and double electron capture (ECEC). researchgate.netmdpi.com Theoretical calculations have been performed for the lifetimes of these processes. researchgate.net Due to lower Q-values and phase space factors compared to double beta-minus decay, these modes generally have much longer half-lives and have received less experimental attention. mdpi.com For ¹²⁴Xe, the neutrinoless double positron emission mode (0νβ⁺β⁺) is also theoretically possible. researchgate.net

Electron Capture with Positron Emission (ECβ+) Theoretical Predictions

Theoretical investigations into the decay of Xenon-124 (¹²⁴Xe) include the rare process of two-neutrino electron capture with positron emission (2νECβ+). This decay mode, where one orbital electron is captured and one positron is emitted simultaneously, is energetically possible for ¹²⁴Xe and is of significant interest for nuclear structure physics and searches for physics beyond the Standard Model. The prediction of its half-life relies on complex calculations involving both nuclear and atomic physics.

The half-life (T₁/₂) for the 2νECβ+ decay is primarily determined by two key factors: the phase-space factor (PSF), which depends on the energy released in the decay (Q-value), and the nuclear matrix element (NME), which encodes the details of the nuclear structure transformation. The inverse half-life is proportional to the product of the PSF and the square of the NME.

Theoretical Frameworks and Research Findings

The primary theoretical models employed to calculate the NMEs for ¹²⁴Xe decay processes are the proton-neutron Quasiparticle Random-Phase Approximation (pn-QRPA) and the large-scale Nuclear Shell Model (NSM). arxiv.orgcern.chresearchgate.netresearchgate.net While much recent theoretical work has focused on the two-neutrino double electron capture (2νECEC) mode following its experimental observation, the underlying frameworks and calculations are crucial for predicting the 2νECβ+ channel. uchicago.eduornl.gov

Research using the pn-QRPA model has provided specific predictions for the 2νECβ+ decay of ¹²⁴Xe. These calculations suggest a half-life in the range of 10²² years. researchgate.net A notable finding from these studies is that the nuclear matrix element for the 2νECβ+ decay is distinct from that of the double-positron emission (2νβ⁺β⁺) decay, an important distinction that had not been considered in some earlier work. researchgate.net

Accurate calculations of the phase-space factors are also critical. Methodologies have been developed that use exact Dirac wave functions, accounting for the finite size of the nucleus and the screening effect of orbital electrons, to improve the precision of these PSFs. arxiv.org The Q-value for the neutrinoless ECβ+ decay, which is the total energy available, has been identified as (1782.9 ± 5.7) keV. uni-muenster.de

The 2νECβ+ decay mode is considered particularly important as it exhibits an enhanced sensitivity to potential right-handed weak currents, which are predicted by some extensions to the Standard Model of particle physics. jetir.org The observation of this decay and the validation of its predicted half-life would provide a powerful tool for understanding the underlying mechanisms of neutrinoless double beta decay, should it ever be detected. jetir.orgstanford.edu

Data Tables

The following tables summarize key data from theoretical research on the ECβ+ decay of ¹²⁴Xe.

Table 1: Energetic Properties of ¹²⁴Xe ECβ+ Decay This table details the Q-value, which is the energy released during the decay and a critical parameter for half-life calculations.

Parameter	Value (keV)	Source
Q-value (0νECβ+)	1782.9 ± 5.7	uni-muenster.de

Table 2: Theoretical Half-Life Predictions for ¹²⁴Xe 2νECβ+ Decay This table presents the predicted half-life for the two-neutrino ECβ+ decay of ¹²⁴Xe based on a prominent nuclear model.

Theoretical Model	Predicted Half-Life (T₁/₂) in years	Source
pn-QRPA	~10²²	researchgate.net

Experimental Methodologies for Rare Decay Searches Utilizing Xenon 124xe

Principles of Liquid Xenon Time Projection Chambers (LXe TPCs) for Rare Event Detection

LXe TPCs are designed to precisely measure the energy and three-dimensional position of particle interactions within a large, monolithic target of liquid xenon. This capability is crucial for identifying the faint and localized energy depositions expected from rare decays and for rejecting background events.

A key feature of these detectors is their dual-phase operation, utilizing both liquid and gaseous xenon. When a particle interacts within the liquid xenon, it produces both a prompt flash of scintillation light, known as the S1 signal, and ionization in the form of free electrons.

An applied electric field drifts these ionization electrons upwards towards the liquid-gas interface. A stronger electric field in the gas phase extracts the electrons from the liquid and accelerates them, causing them to generate a secondary, larger flash of light called the S2 signal through electroluminescence. Both the S1 and S2 light signals are detected by arrays of sensitive photosensors, typically photomultiplier tubes (PMTs), located at the top and bottom of the TPC.

The S1 signal provides the initial timing of the interaction, while the S2 signal, which is proportional to the amount of ionization charge, provides a more precise measure of the energy deposition. The ratio of the S2 to S1 signal sizes (S2/S1) is a powerful tool for discriminating between different types of particle interactions. For instance, electron recoils, which are the dominant background in many searches, produce a different S2/S1 ratio compared to the nuclear recoils expected from certain dark matter candidates.

The dual-signal nature of LXe TPCs allows for precise, three-dimensional event reconstruction. The time difference between the prompt S1 signal and the delayed S2 signal, combined with the known drift velocity of electrons in the liquid xenon, provides the vertical (z) position of the interaction with sub-millimeter precision.

The horizontal (x-y) position is determined from the pattern of light detected by the top array of photosensors during the S2 event. This precise position information is vital for fiducialization, a technique where only events occurring in the innermost, ultra-pure core of the detector are selected for analysis. This self-shielding capability of the liquid xenon significantly reduces background from radioactive materials in the detector components.

The combination of the S1 and S2 signals also allows for accurate energy reconstruction. The total energy of an event can be determined from a linear combination of the light and charge signals, leading to excellent energy resolution, which is critical for identifying the specific energy signatures of rare decay processes.

Major Experimental Facilities and Collaborations Studying Xenon-124Xe

Several large-scale LXe TPC experiments, primarily designed for dark matter searches, have the sensitivity to study the rare decay of ¹²⁴Xe. These international collaborations bring together scientists, engineers, and technicians from numerous institutions worldwide.

The XENON collaboration has been a pioneer in the field of dark matter detection with liquid xenon. The XENON1T experiment, located at the Gran Sasso National Laboratory (LNGS) in Italy, made a groundbreaking observation of the two-neutrino double electron capture of ¹²⁴Xe. interactions.orguzh.chuchicago.eduinfn.itaau.eduweizmann.ac.ilxenonexperiment.orguni-freiburg.de

In a landmark study, the XENON1T collaboration reported the first-ever direct observation of this decay process. interactions.orguzh.chuchicago.eduinfn.itaau.eduweizmann.ac.ilxenonexperiment.orguni-freiburg.de The analysis revealed a clear signal corresponding to the simultaneous capture of two electrons from the inner atomic shells of the ¹²⁴Xe atom. This observation allowed for the measurement of the half-life of this decay to be an astounding 1.8 × 10²² years, the longest half-life ever directly measured. interactions.orguzh.chxenonexperiment.org This result was achieved with a significance of 4.4 standard deviations. uzh.ch

The XENON collaboration consists of approximately 160 scientists from Europe, the United States, and the Middle East. interactions.orgweizmann.ac.il The successor to XENON1T, XENONnT, is a larger and more sensitive detector that continues the search for rare events, including further studies of xenon isotopes. infn.it

Experiment	Isotope Studied	Measured Half-life (years)	Significance
XENON1T	Xenon-124	1.8 × 10²²	4.4 σ

The LUX-ZEPLIN (LZ) experiment, located at the Sanford Underground Research Facility (SURF) in South Dakota, USA, is another leading dark matter detector with significant capabilities for rare decay searches. The LZ collaboration is comprised of around 250 scientists and engineers from 35 institutions in the US, UK, Portugal, and South Korea. lz.ac.uk

The LZ experiment has also performed a precise measurement of the two-neutrino double electron capture of ¹²⁴Xe. osti.gov Utilizing a 1.39 kg-year isotopic exposure from its first science run, LZ observed this rare decay with a statistical significance of 8.3σ. osti.gov The measured half-life was determined to be (1.09 ± 0.14 stat ± 0.05 sys) × 10²² years, a result that is in agreement with previous findings. osti.gov The large 7-tonne active volume of the LZ detector contains approximately 6.65 kg of ¹²⁴Xe, providing a substantial target for these studies. lbl.gov

Experiment	Isotope Studied	Measured Half-life (years)	Significance
LUX-ZEPLIN (LZ)	Xenon-124	(1.09 ± 0.14 stat ± 0.05 sys) × 10²²	8.3 σ

The PandaX-4T experiment, located at the China Jinping Underground Laboratory (CJPL), is a multi-tonne liquid xenon detector designed for dark matter and other rare event searches. The PandaX collaboration has a staged approach, with PandaX-4T being the latest and largest detector in the series. sjtu.edu.cndesy.de

PandaX-4T has also contributed to the study of the two-neutrino double electron capture of ¹²⁴Xe. arxiv.org Using data from its commissioning and first science runs, totaling an exposure of 1.73 tonne-year, the collaboration measured the half-life of this process. arxiv.org Their analysis yielded a half-life of (1.03 ± 0.15 stat ± 0.08 sys) × 10²² years. arxiv.org Furthermore, they were able to evaluate the branching ratio for the capture of both electrons from the K shell. arxiv.org

Experiment	Isotope Studied	Measured Half-life (years)
PandaX-4T	Xenon-124	(1.03 ± 0.15 stat ± 0.08 sys) × 10²²

XMASS Experiment

The XMASS-I detector, a single-phase liquid xenon scintillator experiment located at the Kamioka Observatory in Japan, has been utilized to search for the two-neutrino double electron capture (2νECEC) on Xenon-124. arxiv.orgresearchgate.net The detector consists of a large volume of liquid xenon surrounded by photomultiplier tubes (PMTs) that detect the scintillation light produced by particle interactions within the xenon. researchgate.net

For the search of Xenon-124 2νECEC, the XMASS-I experiment collected data over a significant period. In one analysis, 165.9 days of data were used. arxiv.org A later, more sensitive search utilized 800.0 days of data. researchgate.net The methodology involves analyzing the energy spectrum of events recorded in the detector and looking for a characteristic signal expected from the decay of Xenon-124. The primary signature for the double electron capture from the K-shell (2K) is a peak at 64.3 keV, resulting from the emission of X-rays and Auger electrons as the daughter tellurium atom de-excites. physicsworld.com

The analysis involves careful background modeling and subtraction to isolate any potential signal. Despite the large target mass and long exposure, no significant excess above the expected background has been observed by the XMASS-I experiment. This has allowed for the setting of stringent lower limits on the half-life of the 2νECEC of Xenon-124. researchgate.net

XMASS-I Experiment: Xenon-124 2νECEC Search
Detector Type	Single-phase liquid xenon scintillator
Location	Kamioka Observatory, Japan
Signal Signature (2K capture)	Peak at 64.3 keV
Data Collection Period (Improved Search)	800.0 days
Result	No significant excess observed
90% C.L. Half-Life Limit (Improved Search)	2.1 x 10²² years

NEXT Experiment Program (High-Pressure Xenon Gas TPCs)

The NEXT (Neutrino Experiment with a Xenon TPC) program, located at the Canfranc Underground Laboratory in Spain, employs high-pressure xenon gas Time Projection Chambers (TPCs) primarily for the search of neutrinoless double beta decay of Xenon-136. arxiv.org However, the technology is also well-suited for searching for the double electron capture of Xenon-124. arxiv.orgosti.govresearchgate.net

The NEXT methodology offers excellent energy resolution and the ability to reconstruct the topology of particle tracks. This is a significant advantage for background rejection. In the context of Xenon-124 2νECEC, the detector would look for a localized energy deposition corresponding to the X-ray and Auger electron cascade. researchgate.net

A feasibility study has been conducted for the NEXT-100 detector, which would be operated with xenon gas isotopically enriched with 1 kg of Xenon-124. arxiv.orgosti.gov By using simulated data for the signal and real background data from the NEXT-White prototype detector (operated with Xenon-124-depleted gas), an optimal event selection can be defined to maximize the sensitivity. arxiv.orgosti.gov This approach allows for a projection of the potential discovery reach of the full-scale experiment. The ability to perform a direct background subtraction by using data with and without the source isotope is a powerful feature of the NEXT program's methodology. arxiv.org

NEXT-100 Projected Sensitivity for Xenon-124 2νECEC
Detector Type	High-pressure xenon gas Time Projection Chamber (TPC)
Proposed Xenon-124 Mass	1 kg (isotopically enriched)
Projected Run Time	5 years
Projected 90% C.L. Half-Life Sensitivity	6 x 10²² years

DARWIN Observatory and Future Liquid Xenon Observatories

The DARWIN (Dark matter WIMP search with liquid xenoN) observatory is a proposed next-generation, multi-ton liquid xenon experiment. researchgate.net While its primary science goals are the detection of dark matter and the neutrinoless double beta decay of Xenon-136, its large target mass and ultra-low background environment make it a powerful tool for a wide range of rare event searches, including the decay of Xenon-124. researchgate.netarxiv.org

The experimental methodology for DARWIN will be based on a dual-phase liquid xenon TPC. This technology allows for the three-dimensional position reconstruction of particle interactions, which is crucial for fiducialization and background rejection. For Xenon-124 decay searches, particularly the neutrinoless modes like neutrinoless double electron capture (0νECEC), the ability to identify the characteristic multi-particle final state is key. arxiv.org

Simulations for multi-tonne xenon TPCs like DARWIN have shown that it is possible to develop reconstruction algorithms that use the multi-particle coincidence of the decay products to effectively separate the signal from potential backgrounds. arxiv.org Although the natural abundance of Xenon-124 is low, the sheer size of the DARWIN detector could provide a substantial number of Xenon-124 atoms. The sensitivity to the 0νECEC of Xenon-124 will be limited by this low natural abundance; however, the potential for a background-free search is high due to the unique topological signature of the signal. researchgate.netarxiv.org An exposure of 500 kg-year of Xenon-124 could be achieved with the baseline design of DARWIN. arxiv.org

Advanced Data Analysis and Signal Discrimination Techniques

The successful detection of the rare decay of Xenon-124 hinges on the ability to distinguish the faint signal from a vast sea of background events. This is achieved through the application of advanced data analysis and signal discrimination techniques.

Multi-Particle Coincidence Event Reconstruction

The double electron capture of Xenon-124 results in the emission of a cascade of X-rays and Auger electrons as the atomic shell of the daughter tellurium atom rearranges. This produces a localized energy deposition with multiple components. In a liquid xenon TPC, this event generates both a prompt scintillation signal (S1) and a delayed ionization signal (S2). The time difference between these two signals provides the vertical position of the interaction. nih.gov

The XENON1T experiment successfully utilized this principle to make the first direct observation of the 2νECEC of Xenon-124. physicsworld.com The analysis focused on identifying events with the characteristic energy of the cascade and a spatial coincidence of the energy depositions. By reconstructing the event topology, it is possible to distinguish the point-like energy deposition of a Xenon-124 decay from the more spread-out energy depositions of background events like gamma-ray scattering. arxiv.org For future, larger detectors, sophisticated algorithms are being developed to reconstruct these multi-particle coincidence events with high efficiency, which will be crucial for background-free searches for the neutrinoless decay modes of Xenon-124. arxiv.org

Low-Energy Electronic Recoil Analysis

The signals produced by the X-rays and Auger electrons from Xenon-124 decay fall into the category of low-energy electronic recoils. Experiments like XENONnT are conducting blind analyses of data in this energy regime to search for new physics. arxiv.orgaps.orgyoutube.com The background in this region has been significantly reduced in XENONnT compared to its predecessor, XENON1T, reaching the lowest levels ever achieved in a dark matter detector. arxiv.orgaps.orgyoutube.com

XENONnT Low-Energy Electronic Recoil Background
Energy Search Region	(1, 30) keV
Background Rate	(15.8 ± 1.3) events/(tonne x year x keV)
Comparison to XENON1T	~5 times lower

Fiducialization for Background Reduction

Fiducialization is a powerful and widely used technique for background reduction in large, homogeneous detectors like liquid xenon TPCs. whiterose.ac.uk The principle relies on the self-shielding properties of the dense liquid xenon. The outer region of the detector volume absorbs a significant fraction of external background radiation, primarily gamma rays and neutrons, originating from the detector materials and the surrounding environment. whiterose.ac.uk

For data analysis, a fiducial volume is defined in the inner, most radiopure region of the detector. By selecting only events that occur within this fiducial volume, the background from external sources can be dramatically reduced. The three-dimensional position reconstruction capabilities of dual-phase TPCs are essential for accurately defining this fiducial volume. whiterose.ac.uk In the search for the rare decay of Xenon-124, which is an internally generated signal, defining a stringent fiducial volume is crucial to minimize the contribution of external backgrounds that could mimic the signal. This technique is a cornerstone of the analysis strategy for current and future liquid xenon experiments. unife.it

Background Characterization and Mitigation Strategies in Xenon-Based Detectors

In the quest for detecting rare nuclear decays, such as the two-neutrino double electron capture of Xenon-124, achieving an ultra-low background environment is paramount. Xenon-based detectors, despite their advantages, are susceptible to various sources of background radiation that can mimic the signal of interest. Therefore, a comprehensive understanding and meticulous mitigation of these backgrounds are critical for the success of such experiments. The primary background sources can be broadly categorized into radiogenic, cosmogenic, and intrinsic origins.

Radiogenic Background Sources (e.g., U/Th Chains, K-40, Co-60)

Radiogenic backgrounds originate from the radioactive decay of primordial radionuclides present in the detector construction materials and the surrounding environment. The most significant contributors are the decay chains of Uranium-238 (²³⁸U) and Thorium-232 (²³²Th), as well as Potassium-40 (⁴⁰K) and Cobalt-60 (⁶⁰Co). These isotopes, ubiquitous in trace amounts in most materials, can produce gamma rays, neutrons, and other particles that can interact within the sensitive volume of the detector, creating signals indistinguishable from the target rare decay event.

The decay of nuclides in the ²³⁸U and ²³²Th series produces a cascade of alpha, beta, and gamma emissions. astronuclphysics.info Of particular concern are the gamma rays, which can penetrate the detector and create electron recoil events. osti.gov Neutrons can also be produced through spontaneous fission of ²³⁸U and (α,n) reactions, where alpha particles from the decay chains interact with light nuclei in the surrounding materials. These radiogenic neutrons are a dangerous background as they can cause nuclear recoils, a signature that many dark matter experiments are designed to detect. umn.edu

Potassium-40 is another significant source of background due to its natural abundance and its decay via beta emission and electron capture, which is accompanied by a high-energy gamma ray. Cobalt-60, often present in steels and other metals as an impurity, undergoes beta decay, emitting two high-energy gamma rays.

Mitigation of radiogenic backgrounds relies heavily on the careful selection and screening of all materials used in the detector and its shielding. uzh.ch This involves assaying material samples using highly sensitive techniques like gamma-ray spectroscopy with High Purity Germanium (HPGe) detectors to identify and quantify the presence of radioactive contaminants. arxiv.org The XENON collaboration, for instance, has an extensive material screening program to ensure that only the most radiopure materials are used in the construction of their detectors. arxiv.org

Table 1: Common Radiogenic Background Sources and their Signatures

Isotope	Half-life	Decay Mode(s)	Primary Emissions of Concern
²³⁸U Chain	4.47 x 10⁹ years	α, β, γ	High-energy γ-rays, neutrons
²³²Th Chain	1.41 x 10¹⁰ years	α, β, γ	High-energy γ-rays, neutrons
⁴⁰K	1.25 x 10⁹ years	β⁻, EC, γ	1.46 MeV γ-ray
⁶⁰Co	5.27 years	β⁻, γ	1.17 MeV and 1.33 MeV γ-rays

Cosmogenic Activation and Muon-Induced Backgrounds

Despite being located deep underground to shield from cosmic rays, highly energetic muons can still penetrate the rock overburden and interact within the detector or surrounding materials. These interactions can produce a variety of background signals. Muons themselves can directly deposit energy in the detector. More significantly, they can induce spallation reactions, breaking apart atomic nuclei and producing a shower of secondary particles, including neutrons. aps.org

These muon-induced neutrons are particularly problematic because they can have a wide range of energies and can travel significant distances before interacting. osti.gov They can activate materials in and around the detector through neutron capture, creating radioactive isotopes that subsequently decay and contribute to the background.

A specific concern for xenon-based experiments is the cosmogenic activation of the xenon target itself. For instance, the capture of a neutron by a Xenon-136 (¹³⁶Xe) nucleus can produce Xenon-137 (¹³⁷Xe). arxiv.orgosti.govresearchgate.net ¹³⁷Xe is an unstable isotope that beta-decays with a half-life of 3.8 minutes, producing a continuous energy spectrum that can be a background for various searches. arxiv.orgosti.govresearchgate.netelsevierpure.com Similarly, in experiments searching for the decay of ¹²⁴Xe, the cosmogenic production of Xenon-127 (¹²⁷Xe) from neutron capture on Xenon-126 (¹²⁶Xe) or neutron knock-out from Xenon-128 (¹²⁸Xe) can be a background source. arxiv.orgresearchgate.net

To mitigate cosmogenic backgrounds, experiments are situated in deep underground laboratories to reduce the muon flux. aps.org Furthermore, detectors are often surrounded by a water shield or scintillator veto system. The water moderates and absorbs neutrons, while both systems can tag incoming muons, allowing for the rejection of any coincident events in the main detector. arxiv.org

Table 2: Examples of Cosmogenic Activation in Xenon Detectors

Parent Isotope	Interaction	Produced Isotope	Subsequent Decay	Background Concern
¹³⁶Xe	Neutron Capture	¹³⁷Xe	β⁻ decay	Continuous energy spectrum
¹²⁶Xe	Neutron Capture	¹²⁷Xe	Electron Capture	X-rays and Auger electrons
¹²⁸Xe	Neutron Knock-out	¹²⁷Xe	Electron Capture	X-rays and Auger electrons

Intrinsic Backgrounds from Other Xenon Isotopes (e.g., Xenon-136 2νββ)

Intrinsic backgrounds arise from the radioactive decay of other xenon isotopes present in the detector's target material. While experiments may use xenon enriched in a particular isotope, other isotopes are still present.

The most significant intrinsic background in many xenon-based experiments is the two-neutrino double beta decay (2νββ) of ¹³⁶Xe. wikipedia.org This is a rare nuclear decay, but with the large target masses of modern experiments, the rate is significant enough to be a major background for other rare event searches, including the search for neutrinoless double beta decay. The 2νββ decay of ¹³⁶Xe produces two electrons and two anti-neutrinos, resulting in a continuous energy spectrum extending up to the Q-value of the decay.

In the context of a search for the decay of ¹²⁴Xe, the presence of other radioactive xenon isotopes can also pose a challenge. For example, the aforementioned cosmogenically produced ¹²⁷Xe has a half-life of 36.3 days and decays via electron capture, which can mimic the signal of the ¹²⁴Xe double electron capture. arxiv.orgresearchgate.netwikipedia.org

The primary strategy to mitigate intrinsic backgrounds is to use xenon that is isotopically enriched in the target isotope. For searches focused on ¹²⁴Xe, this means reducing the concentration of ¹³⁶Xe and other isotopes as much as possible. Additionally, the distinct energy signature of the signal can be used to distinguish it from the continuous spectrum of backgrounds like the 2νββ of ¹³⁶Xe.

Radon Emanation Control and Distillation Systems

The control of radon is a major focus in the design and operation of xenon-based detectors. This involves careful material selection to minimize sources of radon emanation. arxiv.org Additionally, active removal systems are employed to purify the xenon. Cryogenic distillation is a highly effective technique for removing radon from xenon. researchgate.net This method exploits the difference in vapor pressure between xenon and radon at cryogenic temperatures. cern.ch By continuously circulating the xenon through a distillation column, radon can be effectively separated and removed. u-tokyo.ac.jp The XENON collaboration has successfully implemented such distillation systems to achieve remarkably low radon concentrations in their detectors. arxiv.orgcern.ch

Table 3: Radon Mitigation Performance in the XENONnT Experiment

System/Phase	Achieved ²²²Rn Activity Concentration (µBq/kg)
Expected from Emanation Measurements	4.2
With Radon Distillation System (SR0 - GXe mode)	1.8
With Radon Distillation System (SR1 - GXe+LXe mode)	0.8

Data from reference cern.ch

Detector Material Screening and Purification

As highlighted in the context of radiogenic backgrounds, the careful screening and selection of all detector components is a cornerstone of background mitigation. uzh.ch Every material, from the structural supports and cables to the photosensors, must be assayed for its radioactive content. arxiv.orgscispace.com This is a meticulous process that involves a combination of sensitive detection techniques, including gamma-ray spectroscopy, mass spectrometry, and radon emanation measurements. arxiv.org

In addition to screening, purification of the xenon itself is crucial. Beyond the removal of radon, other impurities such as krypton (which contains the radioactive isotope ⁸⁵Kr) and electronegative molecules like oxygen and water must be removed. ihep.ac.cn Krypton is removed using cryogenic distillation, similar to radon removal. u-tokyo.ac.jp Electronegative impurities are detrimental because they can capture the ionization electrons produced by particle interactions, thus reducing the detector's signal. These impurities are typically removed by circulating the xenon gas through hot getters or by using liquid-phase purification with materials like copper. u-tokyo.ac.jp The continuous purification of the xenon is essential for maintaining the detector's performance and low-background environment over long operational periods.

Empirical Observations and Half Life Measurements of Xenon 124xe Decay

First Direct Observation of Two-Neutrino Double Electron Capture in Xenon-124Xe

The first direct observation of the two-neutrino double electron capture (2νECEC) in Xenon-124 was a landmark achievement in physics, accomplished by the XENON Collaboration using the XENON1T detector. arxiv.orgacs.orguni-freiburg.de This experiment, primarily designed to detect dark matter, also proved to be an incredibly sensitive instrument for observing other rare physical phenomena. uni-freiburg.deweizmann.ac.il The decay of ¹²⁴Xe is an exceptionally rare process where two protons in the nucleus simultaneously capture two electrons from one of the atom's inner shells, converting the protons into neutrons and emitting two neutrinos. acs.orgweizmann.ac.illabroots.com This process transforms the Xenon-124 atom into Tellurium-124. acs.orglabroots.com

Prior to this direct observation, indications of 2νECEC had only been reported for two other isotopes, ⁷⁸Kr and ¹³⁰Ba. arxiv.orgnih.govuzh.ch The XENON1T detector, located deep underground at the Gran Sasso National Laboratory in Italy to shield it from cosmic rays, contains a large mass of liquid xenon, which serves as both the source of the decaying isotope and the medium for detecting the decay's signature. acs.orgsci.news The natural abundance of ¹²⁴Xe is only about 0.1%. acs.orgtheregister.com

The signature of the 2νECEC decay in ¹²⁴Xe is the emission of X-rays and Auger electrons as the electron shell of the resulting Tellurium-124 atom reorganizes to fill the vacancies left by the captured electrons. labroots.comtheregister.com The XENON1T experiment was able to detect these faint signals, and after a year of data collection, a total of 126 such events were identified. acs.orguni-freiburg.deuchicago.edu This accumulation of events provided the first direct and statistically significant evidence of this rare decay process. arxiv.org

Measured Half-Life Values and Associated Uncertainties (Statistical and Systematic)

The observation of 126 decay events over a known period, coupled with the known quantity of ¹²⁴Xe atoms in the detector, allowed for the calculation of the isotope's half-life. The XENON1T collaboration reported a half-life for the 2νECEC of ¹²⁴Xe to be 1.8 x 10²² years . acs.orguni-freiburg.delabroots.com This is the longest half-life ever to be directly measured. arxiv.orgacs.org

The reported measurement includes both statistical and systematic uncertainties. The initial announcement from the XENON1T collaboration cited a half-life of (1.8 ± 0.5_stat ± 0.1_sys) × 10²² years. arxiv.org The statistical uncertainty arises from the limited number of observed decay events, while the systematic uncertainty accounts for factors such as the detector's efficiency and the precise amount of ¹²⁴Xe present.

Subsequent experiments and analyses have provided further measurements, refining our understanding of this incredibly long half-life.

A later analysis from the XENON1T experiment, considering captures from the K-shell up to the N-shell, reported a half-life of (1.1 ± 0.2_stat ± 0.1_sys) × 10²² years. arxiv.organl.gov

The PandaX-4T experiment measured the half-life to be (1.03 ± 0.15_stat ± 0.06_sys) × 10²² years. researchgate.net

The LUX-ZEPLIN (LZ) experiment reported a half-life of (1.09 ± 0.14_stat ± 0.05_sys) × 10²² years. osti.gov

These consistent, though slightly varied, results from different experiments underscore the robustness of the initial discovery and provide a more precise value for this fundamental nuclear property.

Measured Half-Life of Xenon-124 (2νECEC)

Experiment	Half-Life (x 10²² years)	Statistical Uncertainty (x 10²² years)	Systematic Uncertainty (x 10²² years)
XENON1T (Initial)	1.8	± 0.5	± 0.1
XENON1T (Updated)	1.1	± 0.2	± 0.1
PandaX-4T	1.03	± 0.15	± 0.06
LUX-ZEPLIN (LZ)	1.09	± 0.14	± 0.05

Experimental Sensitivity and Statistical Significance of Measurements

The successful detection of the 2νECEC of ¹²⁴Xe is a testament to the extraordinary sensitivity of modern particle detectors like XENON1T. acs.org These experiments are designed to have extremely low background noise levels, which is crucial for identifying the very rare signals of processes like double electron capture. arxiv.orguzh.ch

The statistical significance of the initial observation by XENON1T was reported to be 4.4 standard deviations (σ) . arxiv.orgnih.govuzh.ch This level of significance indicates a very low probability that the observed events were due to random background fluctuations, providing strong confidence in the discovery. A later, more comprehensive analysis by the same collaboration, which included a more detailed signal model, increased the statistical significance to 7.0σ . arxiv.organl.govresearchgate.net The LUX-ZEPLIN (LZ) experiment reported an even higher statistical significance of 8.3σ for their measurement. osti.gov

The ability to achieve such high sensitivity and statistical significance opens the door for searching for even rarer phenomena, such as the neutrinoless version of double electron capture (0νECEC). uzh.chuchicago.edu The detection of 0νECEC would have profound implications for our understanding of neutrinos, potentially revealing them to be their own antiparticles (Majorana particles). uzh.ch

Comparison of Experimental Results with Theoretical Predictions for 2νECEC

The experimental measurement of the ¹²⁴Xe half-life provides a crucial benchmark for theoretical models of nuclear structure. arxiv.orglabroots.com These models are used to calculate the expected half-lives of rare decay processes. Prior to the direct measurement, theoretical predictions for the 2νECEC half-life of ¹²⁴Xe varied. aau.edudeccanchronicle.com

One study, using an effective theory and large-scale shell model calculations, predicted a half-life range of (0.43 − 18) × 10²² years, which is consistent with the experimentally measured values. cern.ch Another theoretical analysis presented a comparison of the measured half-life with predictions from four different nuclear structure approaches, showing that the experimental result falls within the range of these predictions. researchgate.net The PandaX-4T collaboration also compared their measured half-life with theoretical predictions, finding them to be in agreement. researchgate.net

The experimental results are vital for refining these theoretical models, helping to constrain their parameters and improve their predictive power for other rare nuclear processes. sciencenews.org This interplay between experiment and theory is essential for advancing our fundamental understanding of nuclear physics.

Compound Names Mentioned

Compound Name
Xenon-124
Tellurium-124
Krypton-78
Barium-130

Implications of Xenon 124xe Research for Fundamental Physics

Constraints on Neutrino Properties and Absolute Neutrino Mass

The study of Xenon-124's rare decay processes provides crucial data for refining our understanding of neutrino properties. The most significant of these is the two-neutrino double electron capture (2νECEC), a second-order weak interaction where two protons in a nucleus simultaneously capture two atomic electrons, converting into two neutrons and emitting two electron neutrinos. uni-muenster.deresearchgate.net

In 2019, the XENON1T experiment, located at the Gran Sasso National Laboratory in Italy, made the first-ever direct observation of this decay in ¹²⁴Xe. interactions.orgresearchgate.net The experiment measured the half-life of this process to be an astounding 1.8 × 10²² years, the longest ever directly measured. uni-muenster.deinteractions.org This measurement is of fundamental importance because the 2νECEC half-life is a critical observable for testing and constraining nuclear structure models. researchgate.netmcdonaldinstitute.ca These theoretical models are essential for interpreting data from searches for the neutrinoless versions of these decays, which have more direct implications for the absolute neutrino mass. uchicago.eduresearchgate.net

By providing a precise experimental benchmark, the observation of 2νECEC in ¹²⁴Xe helps to validate and improve the accuracy of the nuclear matrix element calculations that are necessary to extract the absolute neutrino mass scale from decay-rate measurements. researchgate.netcern.ch While neutrino oscillation experiments have successfully measured the differences in the squares of the neutrino masses, they cannot determine the absolute mass of any single neutrino type. stanford.eduastrobites.org The study of rare decays like that of ¹²⁴Xe offers a complementary path to probe this fundamental property. researchgate.net

Table 1: Observed and Predicted Half-Lives for Xenon-124 Decays

Decay Mode	Isotope	Measured/Predicted Half-Life (years)	Experiment/Theory
2νECEC	¹²⁴Xe	(1.8 ± 0.5 ± 0.1) × 10²²	XENON1T mcdonaldinstitute.ca
2νECEC	¹²⁴Xe	(1.1 ± 0.2 ± 0.1) × 10²²	XENON1T (updated) arxiv.org
2νECEC	¹²⁴Xe	(1.09 ± 0.14 ± 0.05) × 10²²	LUX-ZEPLIN (LZ) researchgate.net
2νECEC	¹²⁴Xe	(0.43 - 2.9) × 10²²	Shell Model Prediction cern.ch

Probing the Majorana Nature of Neutrinos through 0νECEC Searches

One of the most significant open questions in particle physics is whether neutrinos are their own antiparticles. stanford.edu Particles with this property are known as Majorana particles. The observation of any neutrinoless double-weak decay process would prove that neutrinos are Majorana particles and that lepton number, a fundamental symmetry in the Standard Model, is not conserved. researchgate.netstanford.eduuzh.ch

Xenon-124 can undergo a hypothetical neutrinoless double electron capture (0νECEC). researchgate.netresearchgate.net The search for this decay is a key goal of modern physics experiments. While the two-neutrino version (2νECEC) has been observed, the neutrinoless mode remains elusive. researchgate.netmcdonaldinstitute.ca The successful detection of 2νECEC demonstrates that experiments like XENON1T and its successor XENONnT have the required sensitivity to search for the even rarer 0νECEC process. uchicago.edumcdonaldinstitute.ca

The detection of 0νECEC would be a monumental discovery, confirming the Majorana nature of neutrinos and providing a pathway to understanding the matter-antimatter asymmetry in the universe through mechanisms like leptogenesis. researchgate.net Future large-scale xenon detectors, such as the proposed DARWIN observatory, will have enhanced sensitivity to search for the 0νECEC of ¹²⁴Xe, further probing this fundamental aspect of neutrino physics. researchgate.netosti.gov

Complementary Information to Neutrinoless Double Beta Decay Searches in Other Nuclides (e.g., Xenon-136)

The quest to determine the nature of neutrinos is not limited to a single isotope. Extensive experimental effort is also focused on searching for neutrinoless double beta decay (0νββ) in other nuclides, most notably Xenon-136 (¹³⁶Xe). llnl.govwikipedia.orgnext-experiment.org In 0νββ decay, a nucleus emits two electrons and no antineutrinos. llnl.gov Experiments like EXO-200, KamLAND-Zen, and NEXT are dedicated to searching for this process in ¹³⁶Xe. wikipedia.orgarxiv.orgaps.org

Studies of ¹²⁴Xe provide crucial complementary information to these searches. While both 0νECEC (in ¹²⁴Xe) and 0νββ (in ¹³⁶Xe) would prove the Majorana nature of neutrinos, observing both processes, or setting limits on their respective half-lives, can help disentangle the underlying physics. arxiv.orgosti.gov Different theoretical models of new physics can contribute differently to the rates of these two types of decays. Therefore, a combined analysis of data from both ¹²⁴Xe and ¹³⁶Xe can provide a more complete picture and help identify the specific mechanism responsible for lepton number violation. arxiv.orgosti.gov

For instance, future experiments like DARWIN or the use of ¹²⁴Xe extracted from the tailings of ¹³⁶Xe enrichment for the nEXO experiment could provide the necessary exposure to achieve meaningful sensitivity for the neutrinoless decays of ¹²⁴Xe. arxiv.orgosti.gov

Table 2: Key Xenon Isotopes in Neutrino and Dark Matter Research

Isotope	Natural Abundance	Decay of Interest	Physics Goal	Key Experiments
¹²⁴Xe	~0.095%	2νECEC / 0νECEC	Neutrino Properties, Majorana Nature	XENON1T, LZ, DARWIN researchgate.netmdpi.comlbl.gov

| ¹³⁶Xe | ~8.9% | 2νββ / 0νββ | Majorana Nature, Neutrino Mass | EXO-200, nEXO, KamLAND-Zen, NEXT wikipedia.orgnext-experiment.orgaps.org |

Contributions of Xenon-124Xe Studies to Dark Matter Search Sensitivities

Large-volume liquid xenon time projection chambers (TPCs) are currently the leading technology in the direct search for dark matter WIMPs. mdpi.comwikipedia.org The primary goal of experiments like XENON1T, its upgrade XENONnT, and LUX-ZEPLIN (LZ) is to detect the faint signals from WIMPs scattering off xenon nuclei. wikipedia.orgarxiv.org

The landmark observation of the 2νECEC decay of ¹²⁴Xe within the XENON1T detector was a powerful demonstration of the extraordinary sensitivity and ultra-low background levels achieved by these instruments. uni-muenster.deinteractions.orguchicago.edu Detecting such an exceedingly rare process, with a half-life a trillion times longer than the age of the universe, confirms that the detectors can identify the rarest of events. uni-muenster.debigthink.com This capability is precisely what is needed to search for the even weaker and rarer signals expected from dark matter interactions. popularmechanics.combigthink.com

Furthermore, the decay of ¹²⁴Xe itself is a source of background for dark matter searches, producing a cascade of X-rays and Auger electrons. mdpi.com By precisely measuring the characteristics and rate of this decay, scientists can accurately model and subtract this background, thereby increasing the sensitivity of the search for a true dark matter signal. mdpi.com The study of ¹²⁴Xe, therefore, not only opens new channels in neutrino physics but also directly contributes to enhancing the discovery potential of the primary dark matter search program. bigthink.comresearchgate.net

Nuclear Structure Aspects and Correlations in Xenon 124xe and Daughter Nucleus Tellurium 124

Ground State Properties and Excited States of Xenon-124

Xenon-124 is a naturally occurring isotope of xenon with a nucleus comprised of 54 protons and 70 neutrons. labroots.com While historically considered stable, it has been observed to undergo a rare radioactive decay process known as two-neutrino double electron capture (2νECEC). labroots.comuzh.ch In this process, the nucleus captures two orbital electrons, converting two protons into two neutrons and transforming into Tellurium-124. labroots.com The measured half-life for this decay is exceptionally long, estimated at 1.8 × 10²² years. labroots.comuzh.ch

The ground state of ¹²⁴Xe is a 0+ state. The study of its excited states provides crucial information for understanding its nuclear structure. High-spin states in ¹²⁴Xe have been populated using fusion-evaporation reactions, such as ¹¹⁰Pd(¹⁸O,4n)¹²⁴Xe. osti.goviaea.org These experiments have allowed for the determination of lifetimes of excited states in various bands. osti.goviaea.org The analysis of the decay out of a magnetic dipole band has been established, and the multipole mixing ratios for several gamma transitions within this band have been deduced. researchgate.net

The low-energy excitation spectrum of ¹²⁴Xe has been well-reproduced by nuclear shell model calculations. researchgate.net These models are essential for interpreting experimental data and predicting nuclear properties. For instance, the interacting boson model (IBM) has been applied to ¹²⁴Xe to describe its collective states. cern.ch

Spectroscopy of Tellurium-124 (¹²⁴Te) as the Daughter Nucleus

The decay of ¹²⁴Xe produces the daughter nucleus Tellurium-124 (¹²⁴Te), which has 52 protons and 72 neutrons. The study of ¹²⁴Te's spectroscopy is integral to understanding the decay process of ¹²⁴Xe. The Q-value for the double electron capture decay of ¹²⁴Xe to ¹²⁴Te is 2864 keV. arxiv.org

The level scheme of ¹²⁴Te reveals a series of excited states. The ground state is a 0+ state, and the first excited state is a 2+ state. researchgate.net The decay can proceed to the ground state or to excited states of ¹²⁴Te. cern.charxiv.orgarxiv.org Theoretical models predict the half-lives for transitions to both the ground state and excited 0+ and 2+ states. researchgate.net Nuclear shell model calculations have been used to reproduce the excitation spectrum of ¹²⁴Te, providing insights into its structure. researchgate.netarxiv.org

Experimental studies involving the production of ¹²⁴Te through various nuclear reactions, such as ¹²⁴Te(p,n)¹²⁴I, contribute to our understanding of its properties. researchgate.netomicsonline.org Additionally, data from neutron-induced reactions on tellurium isotopes, including ¹²⁴Te, are evaluated to provide comprehensive nuclear data. tandfonline.com

Table 1: Selected Excited States of ¹²⁴Te

Energy Level (keV)	Spin and Parity (Jπ)
602.7	2+
1156	0+
1248.6	4+
1325.5	2+

Note: This table presents a selection of excited states and is not exhaustive. Experimental data can be complex, and the precise energies and properties of excited states are subject to ongoing research and refinement.

Pairing Correlations and Collectivity in A~124 Nuclei

Pairing correlations, the tendency of nucleons to form pairs, are a fundamental aspect of nuclear structure, particularly in open-shell nuclei. arxiv.org These correlations play a crucial role in determining the ground-state properties and low-lying excited states of nuclei around the A~124 mass region. arxiv.org The strength and nature of pairing (e.g., volume-type vs. surface-type) can influence properties like the nuclear radius and the pairing gap. arxiv.orgresearchgate.net

In nuclei near A=124, such as the xenon and tellurium isotopes, the interplay between protons above the Z=50 shell closure and neutron holes below the N=82 shell closure gives rise to collective phenomena. researchgate.net The study of pairing correlations helps in understanding the collective behavior of protons and neutrons. arxiv.org The combination of large and close-lying proton and neutron pairing gaps can indicate onsets of collectivity. arxiv.org

The influence of pairing correlations is investigated through theoretical frameworks like the Hartree-Fock-Bogoliubov (HFB) theory. researchgate.netresearchgate.net These models show that pairing can have a twofold effect: it can alter the root mean square radius of individual nucleon orbits and enhance the occupation probabilities of these orbits. researchgate.net For instance, in neutron-rich nuclei, pairing can lead to a "pairing anti-halo effect," causing the neutron radius to shrink before expanding again with increasing pairing strength. researchgate.net

Interplay of Nuclear Structure Models and Experimental Decay Data

The study of the two-neutrino double electron capture of ¹²⁴Xe provides a powerful test for nuclear structure models. The extremely long half-life of this decay is a sensitive observable that challenges theoretical calculations. uzh.chresearchgate.net Various theoretical approaches are employed to calculate the nuclear matrix elements (NMEs) that govern the decay rate. labroots.comarxiv.org These models include the proton-neutron quasiparticle random-phase approximation (pn-QRPA), the interacting shell model (ISM), and effective field theories. arxiv.orgarxiv.org

The experimental observation of the ¹²⁴Xe decay by the XENON1T collaboration provided a benchmark for these models. uzh.ch The measured half-life allows for the refinement of model parameters and a better understanding of the underlying nuclear structure. arxiv.org For example, within the pn-QRPA framework, the experimental half-life can be used to constrain the model's input parameters, leading to more precise calculations of the NMEs. arxiv.org

The interacting shell model has been successful in reproducing the experimental half-life within a factor of two and predicting the branching ratios to different final states in ¹²⁴Te. arxiv.org These calculations also provide predictions for the capture fractions to various atomic shells, which can be compared with future experimental measurements. arxiv.org The agreement and discrepancies between different models and experimental data highlight the ongoing efforts to develop a comprehensive theoretical description of nuclear structure and weak interaction processes in this mass region. cern.charxiv.orgarxiv.org The continuous interplay between advanced experimental measurements and refined theoretical models is crucial for advancing our knowledge of fundamental nuclear physics. labroots.comectstar.eu

Table 2: Theoretical Half-Life Predictions for 2νECEC of ¹²⁴Xe to the ¹²⁴Te Ground State

Nuclear Model	Predicted Half-Life (x 10²² years)	Reference
Effective Theory (ET)	1.3 - 18	arxiv.org, arxiv.org
Nuclear Shell Model (NSM)	0.43 - 2.9	arxiv.org, arxiv.org

Future Research Directions and Next Generation Experimental Projections for Xenon 124xe

The study of Xenon-124 (¹²⁴Xe) is poised for significant advancements, driven by the quest to understand fundamental properties of neutrinos and the universe. Future research is focused on enhancing experimental sensitivities, developing sophisticated background reduction techniques, and leveraging synergies with other major physics observatories.

Q & A

Q. What experimental methodologies are commonly employed to detect and analyze the decay modes of Xenon-124Xe?

Researchers typically use ultra-low-background detectors like liquid xenon time-projection chambers (LXeTPCs) to study rare decay processes such as two-neutrino double electron capture (2νECEC). These setups minimize cosmic and radiogenic backgrounds through shielding (e.g., water tanks) and material purification . Calibration involves injecting trace amounts of radioactive isotopes (e.g., $^{83m}$Kr) to validate detector response and energy resolution. Statistical analyses, such as Bayesian inference, are applied to distinguish signal events from noise .

Q. How do researchers design experiments to measure the half-life of this compound’s rare decay processes?

Experimental design focuses on maximizing exposure time and xenon mass while minimizing background interference. For example, the XENON1T experiment utilized 3.2 tonnes of liquid xenon, achieving a half-life sensitivity of $1.1 \times 10^{22}$ years for 2νECEC. Key steps include:

• Signal simulation : Monte Carlo methods model expected energy deposition patterns.
• Background reduction : Pulse shape discrimination and fiducial volume cuts isolate decay signals.
• Uncertainty quantification : Systematic errors from detector stability and xenon purity are propagated using covariance matrices .

Q. What role does isotopic enrichment play in this compound studies?

Enrichment of $^{124}$Xe (natural abundance: 0.095%) enhances signal yield in rare-event searches. Gas centrifuges or cryogenic distillation are used to achieve >90% isotopic purity. This reduces dilution effects from other xenon isotopes and improves statistical significance in decay measurements .

Advanced Research Questions

Q. How can contradictions in reported half-life values for this compound’s 2νECEC decay be resolved?

Discrepancies often arise from differences in detector calibration, background models, or statistical assumptions. To address these:

• Cross-validation : Compare results across experiments (e.g., XENON1T vs. EXO-200) using standardized data-release protocols.
• Systematic error re-evaluation : Scrutinize energy scale uncertainties and xenon purity thresholds.
• Bayesian model averaging : Combine posterior probabilities from independent analyses to refine consensus values .

Q. What novel statistical frameworks are emerging to improve sensitivity in this compound decay searches?

Machine learning techniques, such as convolutional neural networks (CNNs), are being trained on simulated and experimental data to classify signal vs. background events with higher accuracy. Additionally, frequentist vs. Bayesian hybrid approaches optimize confidence intervals in low-statistics regimes. For example, the XENON collaboration employed a profile likelihood ratio to extract the 2νECEC signal with $3.5\sigma$ significance .

Q. How do researchers address the challenge of isotopic interference in multi-xenon systems?

In detectors containing natural xenon, $^{136}$Xe (double-beta decay candidate) may dominate backgrounds. Solutions include:

• Isotopic separation : Preferential enrichment of $^{124}$Xe via cryogenic distillation.
• Spectral decomposition : Deconvoluting energy spectra using known decay Q-values and branching ratios.
• Time-correlated signals : Leveraging decay chains (e.g., $^{220}$Rn $\rightarrow$ $^{216}$Po) to tag and subtract background events .